Cas no 30331-81-8 (Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
• CAS No: 30331-81-8
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 321184
• Update Time: 2024-01-28

Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
• 6,7-Secoberbine(8CI)
• Isoquinoline, 3-(2-ethylphenyl)-1,2,3,4-tetrahydro-

• Inchi： 1S/C17H19N/c1-2-13-7-5-6-10-16(13)17-11-14-8-3-4-9-15(14)12-18-17/h3-10,17-18H,2,11-12H2,1H3
• InChI Key： LMYQXCCUHXQFKO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C2=CC=CC=C2CC)N1

Computed Properties

• Exact Mass: 237.15187

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 356.5±11.0 °C(Predicted)
• PSA: 12.03
• pka: 8.92±0.40(Predicted)